Cas no 1803600-08-9 (ethyl 6,6-dimethylheptanoate)

Ethyl 6,6-dimethylheptanoate is a branched-chain ester with the molecular formula C11H22O2. It is characterized by its clear, colorless appearance and mild, fruity odor, making it suitable for applications in flavor and fragrance formulations. The compound's structure, featuring a dimethyl-substituted heptanoate backbone, contributes to its stability and resistance to hydrolysis under typical storage conditions. Its ester functionality allows for versatility in synthetic chemistry, particularly as an intermediate in organic synthesis. The product is typically synthesized via esterification of 6,6-dimethylheptanoic acid with ethanol, ensuring high purity and consistent performance. Its low volatility and compatibility with common solvents enhance its utility in industrial and laboratory settings.

ethyl 6,6-dimethylheptanoate structure

Product Name:ethyl 6,6-dimethylheptanoate

CAS No:1803600-08-9

MF:

MW:

MDL:MFCD28505730

CID:4617361

PubChem ID:57755981

Update Time:2025-05-19

ethyl 6,6-dimethylheptanoate Chemical and Physical Properties

Names and Identifiers

- ethyl 6,6-dimethylheptanoate
- MDL： MFCD28505730

ethyl 6,6-dimethylheptanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E902913-10mg	ethyl 6,6-dimethylheptanoate	1803600-08-9		10mg	$ 50.00	2022-06-02
TRC	E902913-50mg	ethyl 6,6-dimethylheptanoate	1803600-08-9		50mg	$ 160.00	2022-06-02
TRC	E902913-100mg	ethyl 6,6-dimethylheptanoate	1803600-08-9		100mg	$ 250.00	2022-06-02
Enamine	EN300-208554-0.05g	ethyl 6,6-dimethylheptanoate	1803600-08-9	95.0%	0.05g	$149.0	2025-02-20
Enamine	EN300-208554-0.1g	ethyl 6,6-dimethylheptanoate	1803600-08-9	95.0%	0.1g	$221.0	2025-02-20
Enamine	EN300-208554-0.25g	ethyl 6,6-dimethylheptanoate	1803600-08-9	95.0%	0.25g	$315.0	2025-02-20
Enamine	EN300-208554-0.5g	ethyl 6,6-dimethylheptanoate	1803600-08-9	95.0%	0.5g	$501.0	2025-02-20
Enamine	EN300-208554-1.0g	ethyl 6,6-dimethylheptanoate	1803600-08-9	95.0%	1.0g	$642.0	2025-02-20
Enamine	EN300-208554-2.5g	ethyl 6,6-dimethylheptanoate	1803600-08-9	95.0%	2.5g	$1260.0	2025-02-20
Enamine	EN300-208554-5.0g	ethyl 6,6-dimethylheptanoate	1803600-08-9	95.0%	5.0g	$1862.0	2025-02-20

ethyl 6,6-dimethylheptanoate Related Literature

1. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
2. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
3. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
4. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
5. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526

Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on ethyl 6,6-dimethylheptanoate

Professional Introduction to Ethyl 6,6-dimethylheptanoate (CAS No. 1803600-08-9)

Ethyl 6,6-dimethylheptanoate, identified by its Chemical Abstracts Service (CAS) number CAS No. 1803600-08-9, is an organic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This ester, derived from heptanoic acid and ethanol, exhibits a unique molecular structure characterized by two methyl groups at the sixth carbon position, which imparts distinct chemical properties and potential applications.

The synthesis of ethyl 6,6-dimethylheptanoate typically involves the esterification of heptanoic acid with ethanol in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. This reaction is facilitated under reflux conditions, ensuring high yield and purity. The presence of the two methyl groups enhances the compound's stability and reactivity, making it a valuable intermediate in various chemical syntheses.

Recent research has highlighted the potential applications of ethyl 6,6-dimethylheptanoate in the development of fragrances and flavoring agents. Its molecular structure allows for the creation of complex scent profiles, making it a preferred choice for perfumers and flavorists. The compound's ability to blend seamlessly with other aromatic compounds while maintaining its unique olfactory characteristics has been widely recognized in the industry.

Beyond its use in fragrances, ethyl 6,6-dimethylheptanoate has shown promise in pharmaceutical research. Studies have indicated that this compound may serve as a precursor in the synthesis of more complex molecules with potential therapeutic properties. For instance, its structural framework could be modified to develop novel bioactive agents targeting specific biological pathways. The versatility of ethyl 6,6-dimethylheptanoate as a synthetic intermediate has opened new avenues for drug discovery and development.

The chemical properties of ethyl 6,6-dimethylheptanoate, including its boiling point, solubility, and reactivity, have been thoroughly investigated. These properties make it a suitable candidate for various industrial applications. For example, its high boiling point suggests that it can be used in high-temperature processes without significant degradation. Additionally, its solubility in both polar and non-polar solvents enhances its utility in diverse chemical reactions.

In terms of safety and handling, ethyl 6,6-dimethylheptanoate is generally considered to be non-toxic and environmentally friendly when handled properly. However, standard laboratory precautions should always be followed to ensure safe usage. This includes working in a well-ventilated area and wearing appropriate personal protective equipment (PPE). The compound's stability under normal storage conditions further adds to its practicality as a laboratory reagent.

The future prospects of ethyl 6,6-dimethylheptanoate are promising, with ongoing research exploring its potential in various fields. As synthetic methodologies continue to advance, new applications for this compound are likely to emerge. The growing interest in sustainable chemistry also suggests that ethyl 6,6-dimethylheptanoate may play a role in developing greener alternatives for industrial processes.

In conclusion, ethyl 6,6-dimethylheptanoate (CAS No. 1803600-08-9) is a versatile organic compound with significant potential in multiple industries. Its unique molecular structure and favorable chemical properties make it an invaluable intermediate in fragrances, flavors, and pharmaceuticals. As research continues to uncover new applications for this compound, its importance in the chemical industry is likely to grow even further.